Cas no 13291-46-8 (2,5-Dihydroxytriphenylphosphine Oxide)

2,5-Dihydroxytriphenylphosphine Oxide structure
13291-46-8 structure
Product Name:2,5-Dihydroxytriphenylphosphine Oxide
CAS No:13291-46-8
MF:C18H15O3P
MW:310.283665895462
MDL:MFCD00408436
CID:136775
PubChem ID:87560657
Update Time:2025-09-27

2,5-Dihydroxytriphenylphosphine Oxide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-(diphenylphosphinyl)-
    • 2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
    • 2-diphenylphosphorylbenzene-1,4-diol
    • bis (benzyl diphenylphosphine) iMiniuM chloride
    • (Diphenylphosphinyl)hydroquinone
    • diphenylphosphinyl Hydroquinone
    • 2-(Diphenylphosphinyl)hydroquinone
    • 2-(DIPHENYLPHOSPHINYL)HYDROQUINONE (PPQ)
    • 2-(diphenylphosphoryl)benzene-1,4-diol
    • LLOXZCFOAUCDAE-UHFFFAOYSA-N
    • STL010357
    • 2-(diphenylphosphinyl)-1,4-benzenediol
    • 2,5-dihydroxyphenyldiphenylphosphine oxide
    • OR315489
    • 2,5-Dihydroxyphenyl(diphenyl)phosphineOxide
    • Bis(ben
    • 2,5-Dihydroxytriphenylphosphine Oxide
    • 2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide, >/=97%
    • 13291-46-8
    • A806526
    • D3755
    • 2-(diphenylphosphoroso)benzene-1,4-diol
    • AKOS015911791
    • DTXSID60382657
    • MFCD00408436
    • SCHEMBL35393
    • CS-0203264
    • 1,4-Benzenediol, 2-(diphenylphosphinyl)-
    • D90219
    • DB-364211
    • MDL： MFCD00408436
    • Inchi： 1S/C18H15O3P/c19-14-11-12-17(20)18(13-14)22(21,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13,19-20H
    • InChI Key： LLOXZCFOAUCDAE-UHFFFAOYSA-N
    • SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=C(C=CC=1O)O)=O

Computed Properties

  • Exact Mass: 310.07600
  • Monoisotopic Mass: 310.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.34
  • Melting Point: 212.0 to 217.0 deg-C
  • PSA: 67.34000
  • LogP: 2.73720

2,5-Dihydroxytriphenylphosphine Oxide Security Information

2,5-Dihydroxytriphenylphosphine Oxide Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2,5-Dihydroxytriphenylphosphine Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
VC360-1g
2,5-Dihydroxytriphenylphosphine Oxide
 13291-46-8 97.0%(GC)
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 ￥113.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2,5-Dihydroxytriphenylphosphine Oxide
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3755-25G
2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
 13291-46-8 >97.0%(GC)
25g
 ¥955.00 2024-04-17
abcr
AB261511-5 g
2,5-Dihydroxyphenyl(diphenyl)phosphine oxide; .
 13291-46-8
5 g
 €72.00 2023-07-20
abcr
AB261511-25 g
2,5-Dihydroxyphenyl(diphenyl)phosphine oxide; .
 13291-46-8
25 g
 €202.30 2023-07-20
TRC
D458328-50mg
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 13291-46-8
50mg
 $ 50.00 2022-06-05
TRC
D458328-100mg
2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
 13291-46-8
100mg
 $ 65.00 2022-06-05
TRC
D458328-500mg
2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
 13291-46-8
500mg
 $ 80.00 2022-06-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3755-5G
2,5-Dihydroxyphenyl(diphenyl)phosphine Oxide
 13291-46-8 >97.0%(GC)
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 ¥210.00 2024-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2,5-Dihydroxytriphenylphosphine Oxide Production Method

2,5-Dihydroxytriphenylphosphine Oxide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13291-46-8)2,5-Dihydroxytriphenylphosphine Oxide
Order Number:A806526
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:45
Price ($):163.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13291-46-8)bis (benzyl diphenylphosphine) iminium chloride
Order Number:sfd6438
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

2,5-Dihydroxytriphenylphosphine Oxide Related Literature

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13291-46-8 (2,5-Dihydroxytriphenylphosphine Oxide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13291-46-8)2,5-Dihydroxytriphenylphosphine Oxide
A806526
Purity:99%
Quantity:25g
Price ($):163.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:13291-46-8)bis (benzyl diphenylphosphine) iminium chloride
sfd6438
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email